Ethyl 5-hydroxyisoxazole-3-carboxylate
Overview
Description
Ethyl 5-hydroxyisoxazole-3-carboxylate (EHIC) is a derivative of isoxazole, a heterocyclic organic compound. It has the molecular formula C6H7NO4 and a molecular weight of 157.12 g/mol .
Synthesis Analysis
EHIC is synthesized from ethyl acetoacetate and hydroxylamine hydrochloride in the presence of sodium ethoxide. In the field of drug discovery, isoxazole is a five-membered heterocyclic moiety commonly found in many commercially available drugs . Most synthetic methods employ Cu (I) or Ru (II) as catalysts for (3 + 2) cycloaddition reaction .Molecular Structure Analysis
The molecule consists of three almost flat units: the phenyl ring, the isoxazole ring, and the ester . The phenyl and isoxazole rings are almost coplanar .Physical And Chemical Properties Analysis
EHIC has a molecular weight of 157.12 g/mol . More detailed physical and chemical properties were not found in the search results.Scientific Research Applications
Drug Discovery
Isoxazole, a five-membered heterocyclic pharmacophore, is widely used as a crucial moiety in drug discovery research . Ethyl 5-hydroxyisoxazole-3-carboxylate, being an isoxazole derivative, can be used in the synthesis of various drugs.
Anticancer Activity
Functionalized isoxazole scaffolds show different biological activities such as anticancer . Therefore, Ethyl 5-hydroxyisoxazole-3-carboxylate could potentially be used in the development of anticancer drugs.
Antioxidant Activity
Isoxazole derivatives have been found to exhibit antioxidant activity . This suggests that Ethyl 5-hydroxyisoxazole-3-carboxylate could be used in the development of antioxidant drugs.
Antibacterial and Antimicrobial Activity
Isoxazole derivatives have shown antibacterial and antimicrobial activity . This indicates that Ethyl 5-hydroxyisoxazole-3-carboxylate could be used in the development of antibacterial and antimicrobial drugs.
Synthetic Routes
In the field of drug discovery, it is always imperative to unleash new eco-friendly synthetic strategies . Ethyl 5-hydroxyisoxazole-3-carboxylate could be used in the development of these new synthetic routes.
Palladium Hydrogenation
Ethyl 5-hydroxyisoxazole-3-carboxylate can be used in palladium hydrogenation . The presence of two reducible sites in the molecule, namely the benzylic-like position and the isoxazole N–O bond, creates a possible competition .
Safety and Hazards
Mechanism of Action
Target of Action
Ethyl 5-hydroxyisoxazole-3-carboxylate (EHIC) is a derivative of isoxazole, a five-membered heterocyclic compound . Isoxazole derivatives have been found to exhibit a wide spectrum of biological activities and therapeutic potential . They have shown prominent potential as analgesic, anti-inflammatory, anticancer, antimicrobial, antiviral, anticonvulsant, antidepressant, and immunosuppressant
Mode of Action
Isoxazole derivatives have been found to interact with various biological targets based on their chemical diversity . For instance, some isoxazole derivatives have shown an antiproliferative effect by a microtubule destabilising mode of action .
Biochemical Pathways
Isoxazole derivatives have been found to interact with various biochemical pathways based on their chemical structure and the nature of their biological targets .
Pharmacokinetics
The compound’s molecular weight (15712 g/mol) and its chemical structure (C6H7NO4) suggest that it may have suitable properties for absorption and distribution .
Result of Action
Isoxazole derivatives have been found to exhibit various biological activities, including analgesic, anti-inflammatory, anticancer, antimicrobial, antiviral, anticonvulsant, antidepressant, and immunosuppressant effects .
Action Environment
The chemical properties of ehic, such as its molecular weight and structure, may influence its stability and efficacy .
properties
IUPAC Name |
ethyl 5-oxo-2H-1,2-oxazole-3-carboxylate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H7NO4/c1-2-10-6(9)4-3-5(8)11-7-4/h3,7H,2H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
CDZUEOIXZYSNKF-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=CC(=O)ON1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H7NO4 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00649478 |
Source
|
| Record name | Ethyl 5-oxo-2,5-dihydro-1,2-oxazole-3-carboxylate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00649478 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
157.12 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Ethyl 5-hydroxyisoxazole-3-carboxylate | |
CAS RN |
88393-81-1 |
Source
|
| Record name | Ethyl 5-oxo-2,5-dihydro-1,2-oxazole-3-carboxylate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00649478 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | ethyl 5-hydroxy-1,2-oxazole-3-carboxylate | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![2-(1H-Pyrazol-5-yl)benzo[d]thiazole](/img/structure/B1613307.png)
![Lithium 2-[(4-methylpiperazin-1-yl)methyl]benzoate](/img/structure/B1613309.png)
![2-[3-(Dimethylamino)propoxy]benzyl chloride hydrochloride](/img/structure/B1613310.png)
![N-Methyl(4-methyl-3,4-dihydro-2H-pyrido[3,2-B][1,4]oxazin-7-YL)methylamine](/img/structure/B1613311.png)
